Cas no 1865928-40-0 ((2E)-3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid)

(2E)-3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid is a synthetically derived α,β-unsaturated carboxylic acid featuring a pyrazole substituent. Its conjugated double bond system and electron-rich heterocyclic moiety make it a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active scaffolds. The compound’s rigid structure and functional groups enable selective reactivity in Michael additions, cyclizations, and cross-coupling reactions. Its stability under mild conditions and compatibility with common reagents enhance its utility in medicinal chemistry and materials science. The presence of both acidic and basic sites allows for further derivatization, facilitating the development of targeted molecular architectures. This compound is particularly valued for its role in synthesizing bioactive molecules with potential applications in drug discovery.

(2E)-3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid structure

1865928-40-0 structure

Product Name:(2E)-3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid

CAS No:1865928-40-0

MF:C₈H₁₀N₂O₂

MW:166.177201747894

CID:5783090

PubChem ID:130527511

Update Time:2025-05-28

(2E)-3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- STL589021
- (E)-3-(2,4-Dimethylpyrazol-3-yl)prop-2-enoic acid
- AKOS040891455
- EN300-1849098
- (2E)-3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid
- 3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid
- 1865928-40-0
- EN300-1455868
- Inchi： 1S/C8H10N2O2/c1-6-5-9-10(2)7(6)3-4-8(11)12/h3-5H,1-2H3,(H,11,12)/b4-3+
- InChI Key： IDKUIHFYEUQDGA-ONEGZZNKSA-N
- SMILES： OC(/C=C/C1=C(C)C=NN1C)=O

Computed Properties

Exact Mass: 166.074227566g/mol
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.1Å²

(2E)-3-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid Pricemore >>

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